Cas no 2248303-18-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenoxy)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenoxy)butanoate
• CAS No: 2248303-18-4
• MF: C₁₈H₁₄FNO₅
• MW: 343.305868625641
• CID: 5842507
• PubChem ID: 165724261
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517978
• 2248303-18-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenoxy)butanoate

• Inchi： 1S/C18H14FNO5/c1-2-14(24-15-10-6-5-9-13(15)19)18(23)25-20-16(21)11-7-3-4-8-12(11)17(20)22/h3-10,14H,2H2,1H3
• InChI Key： SGEQHWMYUWBNJC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CC

Computed Properties

• Exact Mass: 343.08560071g/mol
• Monoisotopic Mass: 343.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenoxy)butanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenoxy)butanoate (CAS No. 2248303-18-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenoxy)butanoate (CAS No. 2248303-18-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of isoindole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a fluorophenoxy moiety enhances its biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenoxy)butanoate exemplifies this trend, as its fluorine substitution contributes to its potential efficacy in targeting specific enzymes or receptors. Researchers are particularly intrigued by its possible role in anti-inflammatory and anticancer applications, aligning with the growing focus on precision medicine and targeted therapies.

The synthesis of CAS No. 2248303-18-4 involves multi-step organic reactions, including esterification and cyclization processes. Its isoindole-1,3-dione core is a hallmark of compounds with diverse biological activities, such as kinase inhibition and antimicrobial effects. This structural feature has led to comparisons with other pharmaceutically active isoindole derivatives, a topic frequently searched in academic and industrial databases. The compound's butanoate ester linkage further enhances its lipophilicity, a critical factor in drug design for improved membrane permeability.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenoxy)butanoate is also explored for its potential in agrochemical formulations. The 2-fluorophenoxy group is known to confer herbicidal or pesticidal properties, addressing the global need for sustainable crop protection solutions. This aligns with current trends in green chemistry, where researchers seek eco-friendly alternatives to traditional agrochemicals.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying its purity and structural integrity, which are critical for both research and potential commercial applications. The compound's stability under various conditions is another area of investigation, as it impacts storage and handling protocols.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-fluorophenoxy)butanoate (CAS No. 2248303-18-4) represents a promising candidate for multiple applications, from pharmaceuticals to agrochemicals. Its unique combination of fluorine substitution, ester functionality, and isoindole core positions it as a valuable subject for ongoing and future research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and their role in addressing contemporary challenges.